Cas no 843666-27-3 (Boc-C14-COOH)

• Product Name: Boc-C14-COOH
• CAS No: 843666-27-3
• MF: C₂₀H₃₈O₄
• MW: 342.513327121735
• MDL: MFCD23136039
• CID: 583312
• PubChem ID: 354333073
• Update Time: 2024-10-26

Boc-C14-COOH Chemical and Physical Properties

Names and Identifiers

• Hexadecanedioic acid, mono(1,1-dimethylethyl) ester
• tert-Butyl Hydrogen Hexadecanedioate
• 16-(TERT-BUTOXY)-16-OXOHEXADECANOIC ACID
• 16-[(2-methylpropan-2-yl)oxy]-16-oxohexadecanoate
• hexadecanedioic acid mono-tert-butyl ester
• mono-tert-butyl hexadecandioate
• HXJICNOLPKEOLU-UHFFFAOYSA-N
• ZB0900
• hexadecandioic acid mono t-butyl ester
• OR303207
• AK179231
• Boc-C14-COOH
• 1-(1,1-Dimethylethyl) hexadecanedioate (ACI)
• Hexadecanedioic acid, mono(1,1-dimethylethyl) ester (9CI)
• SS-4582
• MFCD23136039
• BP-29785
• SY055761
• SCHEMBL417894
• AKOS025393542
• 16-[(2-methylpropan-2-yl)oxy]-16-oxohexadecanoic acid
• HY-W034599
• 16-(tert-butoxy)-16-oxohexadecanoicacid
• 843666-27-3
• 16-(tert-Butoxy)-16-oxopalmitic acid, tert-Butyl 15-carboxypentadecanoate
• CS-0085848
• A1-13810
• B4911
• DB-111183
• 16-(tert-Butoxy)-16-Hexadecanedioic Acid

• MDL： MFCD23136039
• Inchi： 1S/C20H38O4/c1-20(2,3)24-19(23)17-15-13-11-9-7-5-4-6-8-10-12-14-16-18(21)22/h4-17H2,1-3H3,(H,21,22)
• InChI Key： HXJICNOLPKEOLU-UHFFFAOYSA-N
• SMILES： O=C(CCCCCCCCCCCCCCC(OC(C)(C)C)=O)O

Computed Properties

• Exact Mass: 341.26900
• Monoisotopic Mass: 342.27700969g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 17
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.6
• XLogP3: 6.7

Experimental Properties

• Melting Point: 58.0 to 62.0 deg-C
• PSA: 66.43000
• LogP: 4.53940

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters